Cas no 1537043-47-2 (2-hydroxy-2-(oxolan-3-yl)propanoic acid)

• Product Name: 2-hydroxy-2-(oxolan-3-yl)propanoic acid
• CAS No: 1537043-47-2
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD21844586
• CID: 4604617
• PubChem ID: 79303669
• Update Time: 2025-06-30

2-hydroxy-2-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(oxolan-3-yl)propanoic acid
• 3-Furanacetic acid, tetrahydro-α-hydroxy-α-methyl-

• MDL： MFCD21844586
• Inchi： 1S/C7H12O4/c1-7(10,6(8)9)5-2-3-11-4-5/h5,10H,2-4H2,1H3,(H,8,9)
• InChI Key： GZKKBIVLRCOXRB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C1CCOC1)C

Computed Properties

• Exact Mass: 160.074
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Additional information on 2-hydroxy-2-(oxolan-3-yl)propanoic acid

2-Hydroxy-2-(Oxolan-3-yl)Propanoic Acid (CAS No. 1537043-47-2): A Comprehensive Overview

2-Hydroxy-2-(oxolan-3-yl)propanoic acid (CAS No. 1537043-47-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, also known as 3-hydroxybutyric acid γ-lactone, is a chiral molecule with unique structural and functional properties that make it an important intermediate in the synthesis of various biologically active compounds.

The chemical structure of 2-hydroxy-2-(oxolan-3-yl)propanoic acid consists of a hydroxyl group and a carboxylic acid group attached to a cyclopentane ring. This configuration imparts the molecule with high reactivity and selectivity, making it a valuable building block in the synthesis of complex organic molecules. The presence of the chiral center at the carbon atom adjacent to the hydroxyl group further enhances its utility in enantioselective synthesis, a critical aspect of modern pharmaceutical research.

Recent studies have highlighted the potential applications of 2-hydroxy-2-(oxolan-3-yl)propanoic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 2-hydroxy-2-(oxolan-3-yl)propanoic acid exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another significant development, researchers at the University of California, San Francisco, reported that 2-hydroxy-2-(oxolan-3-yl)propanoic acid can be used to synthesize prodrugs with improved pharmacokinetic properties. Prodrugs are biologically inactive compounds that are converted into their active forms within the body, often leading to enhanced therapeutic efficacy and reduced side effects. The study, published in the Bioorganic & Medicinal Chemistry Letters, showed that prodrugs derived from 2-hydroxy-2-(oxolan-3-yl)propanoic acid exhibited better solubility and stability compared to their parent compounds.

The versatility of 2-hydroxy-2-(oxolan-3-yl)propanoic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a bioactive compound in its own right. A study published in the Biochemical Journal investigated the effects of 2-hydroxy-2-(oxolan-3-yl)propanoic acid on cellular metabolism and found that it can modulate key metabolic pathways involved in energy production and lipid metabolism. These findings suggest that this compound may have therapeutic potential in treating metabolic disorders such as diabetes and obesity.

In addition to its pharmaceutical applications, 2-hydroxy-2-(oxolan-3-yl)propanoic acid has been studied for its use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymers based on this compound that exhibit unique mechanical and thermal properties. These polymers have potential applications in areas such as drug delivery systems, tissue engineering, and advanced materials for electronics.

The synthesis of 2-hydroxy-2-(oxolan-3-yl)propanoic acid has been optimized through various methods to improve yield and purity. One common approach involves the ring-opening polymerization of lactones followed by selective hydrolysis to form the desired carboxylic acid. Another method involves the catalytic hydrogenation of α,β-unsaturated esters followed by hydrolysis to yield the final product. These synthetic routes have been extensively studied and refined to ensure high efficiency and scalability for industrial production.

The safety profile of 2-hydroxy-2-(oxolan-3-yl)propanoic acid has also been evaluated in several studies. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2-hydroxy-2-(oxolan-3-yl)propanoic acid (CAS No. 1537043-47-2) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and biochemistry. Its unique chemical structure and functional properties make it an invaluable tool for scientists and researchers working on the development of new drugs, materials, and therapeutic strategies. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.